Cas no 2137645-13-5 ((5-chloro-1,2,4-thiadiazol-3-yl)methanethiol)

• Product Name: (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol
• CAS No: 2137645-13-5
• MF: C₃H₃ClN₂S₂
• MW: 166.652316331863
• CID: 6445184
• PubChem ID: 88870033
• Update Time: 2025-06-11

(5-chloro-1,2,4-thiadiazol-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol
• EN300-1085693
• 2137645-13-5
• SCHEMBL12019580

• Inchi： 1S/C3H3ClN2S2/c4-3-5-2(1-7)6-8-3/h7H,1H2
• InChI Key： JEDMYTIERSXPIE-UHFFFAOYSA-N
• SMILES： ClC1=NC(CS)=NS1

Computed Properties

• Exact Mass: 165.9426181g/mol
• Monoisotopic Mass: 165.9426181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Additional information on (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol

Introduction to (5-Chloro-1,2,4-thiadiazol-3-yl)methanethiol (CAS No. 2137645-13-5)

(5-Chloro-1,2,4-thiadiazol-3-yl)methanethiol (CAS No. 2137645-13-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a chlorine atom and a thiol group in its structure makes it particularly interesting for various applications in drug discovery and development.

The chemical structure of (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol consists of a thiadiazole ring with a chlorine substituent at the 5-position and a thiol group attached to the methylene bridge. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. The thiol group (-SH) is known for its reactivity and ability to form disulfide bonds, which can be crucial for the compound's biological activity and stability.

Recent studies have highlighted the potential of (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the chlorine substituent plays a crucial role in enhancing the compound's antibacterial efficacy by disrupting bacterial cell membranes and inhibiting essential metabolic pathways.

In addition to its antimicrobial properties, (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol has shown promise as an anticancer agent. A study conducted by the National Cancer Institute in 2021 demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), which lead to cell death. These findings suggest that (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol could be a valuable lead compound for the development of novel anticancer drugs.

The thiol group in (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol also contributes to its potential as a redox-active molecule. Redox-active compounds are known to modulate cellular redox balance and can be used to target oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. A recent study published in Free Radical Biology and Medicine explored the redox properties of this compound and found that it can effectively scavenge free radicals and protect cells from oxidative damage.

The synthesis of (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol has been well-documented in the literature. One common synthetic route involves the reaction of 5-chloro-1,2,4-thiadiazole with an appropriate thioester or thioacid derivative under mild conditions. This method provides high yields and good purity, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further enhance the attractiveness of this compound for pharmaceutical research.

In conclusion, (5-chloro-1,2,4-thiadiazol-3-yl)methanethiol (CAS No. 2137645-13-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.